N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H17N3O2S2/c1-23-13-6-4-12(5-7-13)21-18(15-10-24-11-16(15)20-21)19-17(22)9-14-3-2-8-25-14/h2-8H,9-11H2,1H3,(H,19,22)
• InChI Key: TXSFZHLYALXLBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)CC4=CC=CS4
• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol

Description

N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17N3O2S2 and its molecular weight is 371.47. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research on compounds with pyrazole and thiazole derivatives, akin to the structure of the queried compound, demonstrates significant advancements in synthetic methodologies and biological activities. For instance, synthesis techniques have been developed for pyrazole-acetamide derivatives, showcasing their potential in creating coordination complexes with notable antioxidant activities (Chkirate et al., 2019). These findings underscore the importance of such compounds in medicinal chemistry, particularly for their antioxidative properties.

Anticancer and Antiviral Potentials

Compounds related to the query demonstrate promising anticancer and antiviral activities. A study on 2-pyrazoline-substituted 4-thiazolidinones highlighted their selective inhibition of leukemia cell lines and significant activity against the Tacaribe virus, suggesting a potential for therapeutic applications in cancer and viral infections (Havrylyuk et al., 2013).

Antimicrobial Activities

The antimicrobial efficacy of novel thiazole derivatives incorporating pyrazole moieties has been demonstrated, with certain compounds showing significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010). This suggests the potential of such structures in developing new antimicrobial agents.

Anti-inflammatory Activity

Research into N-(3-chloro-4-flurophenyl) derivatives, structurally related to the queried compound, has revealed significant anti-inflammatory activities, marking their importance in the search for new anti-inflammatory drugs (Sunder et al., 2013).

Flavoring Substance Evaluation

A specific compound evaluation for use as a flavoring substance in food demonstrates the diverse applications of such chemicals beyond medicinal chemistry. The safety assessment for dietary exposure and toxicological evaluation supports its use, indicating the versatility of these compounds (Younes et al., 2018).